Cas no 922109-58-8 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide)
N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide
- N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3-phenylpropanamide
- N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide
- N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-phenylpropanamide
- F2323-0254
- 922109-58-8
- AKOS024639456
-
- Inchi: 1S/C23H22ClN5O2/c24-19-9-6-18(7-10-19)15-28-16-26-22-20(23(28)31)14-27-29(22)13-12-25-21(30)11-8-17-4-2-1-3-5-17/h1-7,9-10,14,16H,8,11-13,15H2,(H,25,30)
- InChI Key: ZTDUPEGSEXNTRQ-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=C(Cl)C=C1)C=N2)(=O)CCC1=CC=CC=C1
Computed Properties
- Exact Mass: 435.1462027g/mol
- Monoisotopic Mass: 435.1462027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 79.6Ų
N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2323-0254-2μmol |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-5μmol |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-10μmol |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-20μmol |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-1mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-2mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-3mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-4mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-5mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0254-10mg |
N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide |
922109-58-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide
Comprehensive Overview of N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide (CAS No. 922109-58-8)
The compound N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide, identified by its CAS No. 922109-58-8, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its unique structural framework, which combines a chlorophenyl group, a pyrimidine core, and a phenylpropanamide side chain. Such structural complexity makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of kinase inhibition and signal transduction modulation.
In recent years, the scientific community has shown increasing interest in small-molecule inhibitors targeting specific enzymatic pathways. The pyrazolo[3,4-d]pyrimidine scaffold, as seen in CAS No. 922109-58-8, is known for its ability to interact with ATP-binding sites of kinases, making it a promising candidate for drug development. This aligns with current trends in precision medicine, where researchers are actively searching for compounds that can selectively inhibit disease-related proteins with minimal off-target effects. The inclusion of a 4-chlorophenyl moiety further enhances the compound's potential for bioactivity, as halogenated aromatic groups often improve binding affinity and metabolic stability.
The synthesis and characterization of N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to confirm its purity and structural integrity. These rigorous quality control measures ensure that the compound meets the standards required for preclinical and clinical studies, addressing the growing demand for reliable research chemicals in academic and industrial laboratories.
From a pharmacological perspective, the pyrazolo[3,4-d]pyrimidine core of CAS No. 922109-58-8 shares structural similarities with known kinase inhibitors, such as those targeting tyrosine kinases and serine/threonine kinases. This has led to speculation about its potential applications in treating conditions like inflammatory diseases and certain types of cancers. However, it is important to note that extensive research is still needed to fully elucidate its mechanism of action and therapeutic efficacy. The compound's lipophilicity and molecular weight also make it a candidate for further optimization in drug discovery programs aimed at improving oral bioavailability and tissue penetration.
In the context of SEO optimization and user search trends, queries related to "pyrazolo[3,4-d]pyrimidine derivatives," "kinase inhibitor research," and "CAS No. 922109-58-8 applications" are increasingly common. Researchers and industry professionals often seek information on the synthetic routes, biological activity, and commercial availability of such compounds. By addressing these topics, this article aims to provide a comprehensive resource that bridges the gap between complex scientific data and practical insights for its readers.
Furthermore, the rise of AI-driven drug discovery has amplified interest in compounds like N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3-phenylpropanamide. Computational tools are now being used to predict its binding interactions and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), which can accelerate the identification of promising drug candidates. This intersection of chemistry and technology underscores the compound's relevance in modern biomedical research.
In summary, CAS No. 922109-58-8 represents a fascinating example of how heterocyclic chemistry can yield molecules with significant potential in pharmaceutical development. Its intricate structure and functional groups offer numerous opportunities for medicinal chemistry optimization, while its alignment with current research trends ensures its continued relevance. As the scientific community delves deeper into its properties and applications, this compound may well emerge as a key player in the next generation of targeted therapies.
922109-58-8 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)